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Compound of Interest

Compound Name: P-Toluenesulfonic acid

Cat. No.: B7769744 Get Quote

Introduction: p-Toluenesulfonic acid (PTSA), also known as tosylic acid (TsOH), is a strong

organic acid widely utilized as a catalyst in the synthesis of pharmaceuticals, polymers, and

other fine chemicals.[1] This guide provides an in-depth overview of the safety precautions and

handling protocols necessary for researchers, scientists, and drug development professionals

working with this compound. Adherence to these guidelines is critical to mitigate the significant

health and safety risks associated with its use.

Hazard Identification and Classification
p-Toluenesulfonic acid is classified as a corrosive substance that can cause severe skin

burns, serious eye damage, and respiratory irritation.[1][2][3][4][5][6] The signal word for this

chemical is "Danger".[4][5][7] It is also hygroscopic, meaning it readily absorbs moisture from

the air.[4][7]

1.1. GHS Hazard Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for PTSA.
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Code Hazard Statement Reference

H314
Causes severe skin burns and

eye damage.
[4][5]

H315 Causes skin irritation. [8]

H319 Causes serious eye irritation. [8]

H335
May cause respiratory

irritation.
[2][5][8]

H290 May be corrosive to metals. [5]

1.2. Primary Health Hazards

Eye Contact: Highly corrosive to the eyes; contact can cause severe irritation, burns, and

potentially permanent blindness.[1][2]

Skin Contact: Corrosive to the skin, causing irritation, redness, pain, and severe chemical

burns upon contact.[1][2][6]

Inhalation: Inhalation of dust or fumes is extremely destructive to the tissues of the mucous

membranes and upper respiratory tract.[2] Symptoms may include a burning sensation,

coughing, wheezing, shortness of breath, and laryngitis.[2]

Ingestion: Harmful or fatal if swallowed.[2] It can cause severe burns to the mouth, throat,

and stomach, leading to vomiting, diarrhea, and severe tissue scarring.[2]

Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are essential to minimize

exposure when handling p-Toluenesulfonic acid.

2.1. Engineering Controls

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to keep airborne concentrations of dust or fumes as low as possible.[1][2]
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Safety Stations: Facilities must be equipped with easily accessible eyewash stations and

safety showers for immediate emergency use.[3][7]

2.2. Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling PTSA.

Body Part Protection
Standard/Specificat
ion

Reference

Eyes/Face

Chemical safety

goggles and/or a full-

face shield.

OSHA 29 CFR

1910.133 or European

Standard EN166.

[1][7]

Skin

Acid-resistant gloves

(e.g., nitrile,

neoprene) and

protective clothing

such as a lab coat,

coveralls, or an apron.

Ensure gloves are

suitable for the task

and chemical

compatibility.

[1][3][7]

Respiratory

A NIOSH-approved

respirator with a

particulate filter should

be used if dust or

mists are generated

and ventilation is

inadequate.

A respiratory

protection program

that meets OSHA 29

CFR 1910.134 and

ANSI Z88.2 is

required.

[1][2][7]

Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

3.1. Safe Handling Procedures

Wash hands and skin thoroughly after handling.[2][8]
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Avoid all contact with eyes, skin, and clothing.[9]

Minimize dust generation and accumulation during handling.[1][7]

Use only in a well-ventilated area or under a chemical fume hood.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][6]

Keep containers tightly closed when not in use.[2][8]

3.2. Storage Conditions

Store in a cool, dry, well-ventilated area.[1][2][7]

Keep containers tightly closed and protected from physical damage.[2]

Store locked up and away from incompatible materials.[2][8]

PTSA is hygroscopic; protect it from moisture.[1][4][7]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure. Seek immediate

medical attention for all significant exposures.[1][2]
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Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs
(Skin, Eye, Inhalation, Ingestion)

Skin Contact:
1. Immediately remove contaminated clothing.

2. Flush skin with water for at least 15 min.

Eye Contact:
1. Immediately flush eyes with water for at least 15 min.

2. Remove contact lenses if possible.

Inhalation:
1. Move person to fresh air.

2. Provide oxygen or artificial respiration if needed.

Ingestion:
1. Rinse mouth with water.
2. Do NOT induce vomiting.

Seek Immediate
Medical Attention

Provide Safety Data Sheet
(SDS) to medical personnel

Click to download full resolution via product page

Caption: Workflow for first aid response to p-Toluenesulfonic acid exposure.

4.1. Detailed First-Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2][7] Remove contact lenses if present

and easy to do.[2] Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with

plenty of water for a minimum of 15 minutes.[1] Seek medical attention if irritation develops

or persists.[2][7]
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Inhalation: Move the victim to fresh air immediately.[1][7] If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation.[1]

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][6][7] If the victim is conscious, rinse their mouth and

give large quantities of water to drink.[2] Never give anything by mouth to an unconscious

person.[2][7] Seek immediate medical attention.[2]

Accidental Release and Disposal
Spills must be handled promptly and safely, with proper disposal of waste materials.
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Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation.

Don appropriate full PPE
(gloves, goggles, respirator, clothing).

Contain the spill.
Prevent entry into drains or waterways.

For solid spills:
Carefully sweep or vacuum material.

Avoid generating dust.

Neutralize residue if necessary
(e.g., with soda ash).

Place spilled material into a labeled,
sealed container for disposal.

Decontaminate the spill area and all tools used.
Wash area to prevent runoff.

Dispose of waste as hazardous material
according to local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning up a p-Toluenesulfonic acid spill.
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5.1. Spill Cleanup Protocol

Evacuate all personnel not wearing protective equipment from the spill area.[3]

Ensure adequate ventilation.[1][7]

Wear suitable protective equipment, including respiratory protection, chemical-resistant

gloves, goggles, and protective clothing.[1][2]

Prevent the spread of the spill and stop it from entering drains.[2][10]

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[1][2][7] Avoid actions that generate dust.[1][2]

After the material is collected, the area can be decontaminated.[10]

Wash the spill area and prevent runoff from entering drains.[10]

5.2. Waste Disposal

Disposal of p-Toluenesulfonic acid and its containers must be in accordance with all local,

state, and federal regulations.[2][8]

The chemical waste may need to be classified as hazardous waste.[1][3]

Fire-Fighting Measures
While combustible, p-Toluenesulfonic acid does not ignite readily.[3]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam.[1][2][3][6]

Specific Hazards: Combustion produces poisonous and corrosive gases, including oxides of

sulfur and carbon.[2][3][4] Containers may explode when heated.[3]

Protective Equipment: Firefighters should wear full protective equipment and a self-

contained breathing apparatus (SCBA).[1][2] Use a water spray to keep fire-exposed

containers cool.[3]
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Physical, Chemical, and Toxicological Data
7.1. Physical and Chemical Properties

Property Value Reference

Appearance
White or colorless

crystals/solid.
[3][7]

Molecular Formula C₇H₈O₃S · H₂O (Monohydrate) [2][5]

Molecular Weight 190.22 g/mol (Monohydrate) [2][5]

Melting Point 103-106 °C (217-223 °F) [11]

Boiling Point 140 °C (284 °F) at 20 mmHg [11]

Flash Point 184 °C (363 °F) (Closed Cup) [6][11]

Solubility
Soluble in water, alcohol, and

ether.
[11]

Stability
Stable under normal

conditions. Hygroscopic.
[2][4]

7.2. Toxicological Data

Test Result Species Reference

LD50 Oral
2570 mg/kg

(Monohydrate)
Rat [12]

LD50 Oral
400 mg/kg

(Anhydrous)
Rat [13]

LD50 Oral
1683 mg/kg

(Monohydrate)
Mouse [12]

7.3. Stability and Reactivity
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Reactivity: Corrosive to many metals, potentially producing flammable/explosive hydrogen

gas.[5][6]

Chemical Stability: The product is stable under recommended storage conditions.[2][12]

Conditions to Avoid: Exposure to moist air or water, excess heat, and dust formation.[4]

Incompatible Materials: Strong oxidizing agents, strong bases, metals, and amines.[1][2][3]

Hazardous Decomposition Products: Upon heating or combustion, it produces toxic fumes of

carbon oxides (CO, CO₂) and sulfur oxides (SOx).[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. aksci.com [aksci.com]

10. datasheets.scbt.com [datasheets.scbt.com]

11. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. apps.mnc.umn.edu [apps.mnc.umn.edu]

13. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
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To cite this document: BenchChem. [p-Toluenesulfonic Acid: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769744#p-toluenesulfonic-acid-safety-precautions-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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